Cas no 774143-07-6 (3,6,8-Quinolinetrisulfonicacid)
774143-07-6 structure
Product Name:3,6,8-Quinolinetrisulfonicacid
CAS No:774143-07-6
MF:C9H7NO9S3
MW:369.348179101944
CID:552342
PubChem ID:13612406
Update Time:2025-04-19
3,6,8-Quinolinetrisulfonicacid Chemical and Physical Properties
Names and Identifiers
-
- 3,6,8-Quinolinetrisulfonicacid
- quinoline-3,6,8-trisulfonic acid
- 3,6,8-QUINOLINETRISULFONIC ACID
- DTXSID70545014
- 774143-07-6
-
- Inchi: 1S/C9H7NO9S3/c11-20(12,13)6-1-5-2-7(21(14,15)16)4-10-9(5)8(3-6)22(17,18)19/h1-4H,(H,11,12,13)(H,14,15,16)(H,17,18,19)
- InChI Key: NXKMVHIOXXFRPC-UHFFFAOYSA-N
- SMILES: S(C1=CC(=CC2=CC(=CN=C21)S(=O)(=O)O)S(=O)(=O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 368.92829432g/mol
- Monoisotopic Mass: 368.92829432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 725
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 201Ų
3,6,8-Quinolinetrisulfonicacid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
774143-07-6 (3,6,8-Quinolinetrisulfonicacid) Related Products
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